Cas no 1016736-70-1 (3-(3-Bromophenoxy)propanenitrile)

• Product Name: 3-(3-Bromophenoxy)propanenitrile
• CAS No: 1016736-70-1
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD09932344
• CID: 2866075
• PubChem ID: 24693901
• Update Time: 2025-07-21

3-(3-Bromophenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenoxy)propanenitrile
• F13495
• 3-(3-Bromophenoxy)propanenitrile

• MDL： MFCD09932344
• Inchi： 1S/C9H8BrNO/c10-8-3-1-4-9(7-8)12-6-2-5-11/h1,3-4,7H,2,6H2
• InChI Key： NFFXECDJQLCAJE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCCC#N

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33
• Molecular Weight: 226.07g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(3-Bromophenoxy)propanenitrile

Introduction to 3-(3-Bromophenoxy)propanenitrile (CAS No. 1016736-70-1)

3-(3-Bromophenoxy)propanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1016736-70-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of phenoxypropenenitriles, characterized by its unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 3-(3-Bromophenoxy)propanenitrile consists of a phenyl ring substituted with a bromine atom at the third position and an oxygen-linked propenenitrile group. This configuration imparts distinct reactivity patterns, making it a versatile building block for constructing more complex molecules. The presence of both bromine and nitrile functionalities allows for diverse chemical transformations, including nucleophilic substitution, cross-coupling reactions, and cyclization processes, which are pivotal in medicinal chemistry.

In recent years, 3-(3-Bromophenoxy)propanenitrile has been extensively studied for its potential applications in the synthesis of bioactive compounds. Its role as a precursor in the development of novel pharmaceuticals has been highlighted in several cutting-edge research publications. For instance, studies have demonstrated its utility in generating derivatives with antimicrobial and anti-inflammatory properties. The compound’s ability to serve as a scaffold for further functionalization has opened new avenues for drug discovery, particularly in addressing unmet medical needs.

The pharmaceutical industry has shown particular interest in 3-(3-Bromophenoxy)propanenitrile due to its structural features that can be optimized for target-specific interactions. Researchers have leveraged its reactivity to develop molecules that exhibit improved pharmacokinetic profiles and reduced side effects. Additionally, the compound’s compatibility with modern synthetic methodologies, such as transition-metal-catalyzed reactions, has enhanced its appeal as a synthetic intermediate. These advancements underscore the importance of 3-(3-Bromophenoxy)propanenitrile in fostering innovation within the drug development landscape.

From a chemical synthesis perspective, 3-(3-Bromophenoxy)propanenitrile offers a balance between structural complexity and synthetic accessibility. Its preparation typically involves multi-step reactions starting from readily available aromatic precursors. The bromine substituent at the phenyl ring facilitates electrophilic aromatic substitution reactions, while the nitrile group can be hydrolyzed or converted into other functional groups as needed. Such synthetic flexibility has made it a preferred choice for chemists working on complex molecular architectures.

The biological activity of derivatives derived from 3-(3-Bromophenoxy)propanenitrile has been explored across various therapeutic areas. Notably, researchers have investigated its potential in oncology, where modified phenoxypropenenitriles exhibit promising cytotoxic effects against certain cancer cell lines. Furthermore, its derivatives have shown promise in neurological disorders, acting as modulators of key neurotransmitter pathways. These findings highlight the compound’s broad applicability and reinforce its significance in medicinal chemistry.

The role of computational chemistry in optimizing derivatives of 3-(3-Bromophenoxy)propanenitrile cannot be overstated. Molecular modeling techniques have enabled researchers to predict the binding affinity and metabolic stability of candidate drug molecules with high precision. By integrating experimental data with computational insights, scientists can design more effective analogs with enhanced therapeutic potential. This interdisciplinary approach underscores the dynamic nature of modern pharmaceutical research and the integral role played by compounds like 3-(3-Bromophenoxy)propanenitrile.

The environmental impact of synthesizing and utilizing 3-(3-Bromophenoxy)propanenitrile is another critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. For example, catalytic processes have been employed to enhance reaction efficiency while maintaining high yields. Such sustainable practices align with global initiatives to promote environmentally responsible chemical manufacturing.

In conclusion, 3-(3-Bromophenoxy)propanenitrile (CAS No. 1016736-70-1) represents a cornerstone compound in contemporary chemical research, particularly within pharmaceutical applications. Its unique structural features and synthetic versatility make it indispensable for developing novel bioactive molecules. As research continues to uncover new therapeutic possibilities, 1016736-70-1 is poised to remain at the forefront of innovation in drug discovery and molecular synthesis.